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Compound of Interest

Compound Name: Ammonium salicylate

Cat. No.: B145823 Get Quote

Ammonium Salicylate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure,

synthesis, and analysis of ammonium salicylate. It is intended for use by researchers,

scientists, and professionals in drug development who require detailed technical information on

this compound.

Chemical Identity and Structure
Ammonium salicylate is the ammonium salt of salicylic acid.[1] It is an odorless, lustrous

crystalline solid or a white powder.[2][3] Upon exposure to light or air, it can discolor and may

lose some ammonia.[2][3]

IUPAC Name: azanium 2-carboxyphenolate[4]

Synonyms: Ammonium 2-hydroxybenzoate, Salicylic acid ammonium salt[1][3]

CAS Number: 528-94-9[5]

Molecular Formula: C₇H₉NO₃[1]
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SMILES: C1=CC=C(C(=C1)C(=O)O)[O-].[NH4+][4][5]

Diagram 1: Structure of Ammonium Salicylate.

Physicochemical Properties
The physical and chemical properties of ammonium salicylate are summarized below. It is

highly soluble in water and also soluble in ethanol.[3][5]

Property Value Reference(s)

Molecular Weight 155.15 g/mol [1][3]

Appearance
White crystalline powder or

colorless, lustrous crystals
[1][2][3]

Melting Point Decomposes at 213°C [5][6]

Boiling Point 278.94°C (rough estimate) [3]

Solubility in Water 1 g / 1 mL [3]

Density 1.3004 g/cm³ (rough estimate) [3]

Vapor Pressure 4.45 x 10⁻⁵ mmHg at 25°C [3]

Crystal System Monoclinic [4]

Space Group P 1 21/n 1 [4]

Experimental Protocols
Synthesis via Neutralization
Ammonium salicylate is synthesized through a direct acid-base neutralization reaction

between salicylic acid and an ammonia solution in an inert atmosphere.[5] The reaction yields

ammonium salicylate, with water as the only byproduct.

Reaction: NH₃ + C₆H₄(OH)COOH → NH₄C₆H₄(OH)COO[5]

Materials and Reagents:
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Salicylic Acid (Reagent Grade, ≥99%)

Ammonia Solution (e.g., 28-30% NH₃ in H₂O)

Deionized Water

Ethanol (for recrystallization)

250 mL Round-bottom flask

Magnetic stir bar and stir plate

Dropping funnel

Ice bath

Vacuum filtration apparatus

Procedure:

Dissolution: In a 250 mL round-bottom flask, dissolve a specific molar amount of salicylic

acid in a minimal volume of deionized water with stirring. Gentle heating may be applied to

facilitate dissolution.

Reaction: Cool the salicylic acid solution in an ice bath. Slowly add a stoichiometric

equivalent of the ammonia solution dropwise from a dropping funnel with continuous stirring.

Maintain the temperature below 25°C throughout the addition.

Completion: After the addition is complete, allow the mixture to stir for an additional hour at

room temperature to ensure the reaction goes to completion.

Isolation: Reduce the volume of the solvent using a rotary evaporator under reduced

pressure with a bath temperature of 40-50°C to induce crystallization.

Purification: Collect the crude crystals by vacuum filtration. Purify the product by

recrystallization from a minimal amount of hot ethanol. Allow the solution to cool slowly to

room temperature and then in an ice bath to maximize crystal formation.
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Drying: Collect the purified white crystals by vacuum filtration, wash with a small amount of

cold ethanol, and dry under vacuum.

Start: Reagents

1. Dissolve Salicylic Acid
in Deionized Water

2. Cool Solution
in Ice Bath

3. Add Ammonia Solution
Dropwise with Stirring

4. Stir for 1 Hour
at Room Temperature

5. Concentrate Solution
(Rotary Evaporator)

6. Recrystallize
from Hot Ethanol

7. Filter and Dry
Final Product

End: Pure
Ammonium Salicylate
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Diagram 2: Experimental workflow for the synthesis of ammonium salicylate.

Analysis: Spectrophotometric Determination of
Ammonium
The salicylate method is a common colorimetric assay used for the quantification of ammonia

or ammonium ions.[7][8] The method is based on the reaction of ammonia with salicylate and a

hypochlorite source in the presence of a catalyst (sodium nitroprusside) to form a green-

colored indophenol analog, which is measured spectrophotometrically.[9][10] The absorbance

is typically measured around 660-697 nm.[8][10]

Materials and Reagents:

Ammonium Salicylate Sample

Buffer Solution (e.g., phosphate or citrate buffer to maintain alkaline pH)[7][11]

Salicylate-Nitroprusside Reagent: A solution containing sodium salicylate and sodium

nitroprusside (catalyst).[11][12]

Hypochlorite Solution: A dilute solution of sodium hypochlorite (bleach).[11][12]

Ammonia-free Deionized Water

UV-Vis Spectrophotometer and Cuvettes

Procedure:

Sample Preparation: Accurately weigh a sample of ammonium salicylate and dissolve it in

ammonia-free deionized water to create a stock solution of known concentration. Prepare a

series of dilutions from this stock solution.

Reagent Addition: To a specific volume of the diluted sample in a cuvette, add the buffer

solution, followed by the salicylate-nitroprusside reagent. Mix thoroughly.
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Color Development: Add the hypochlorite solution, mix immediately, and allow the solution to

stand for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 37°C) for

the color to develop fully.[8][9]

Measurement: Measure the absorbance of the resulting green solution at the wavelength of

maximum absorbance (approx. 697 nm) against a reagent blank.[8][13]

Quantification: Determine the concentration of ammonium in the sample by comparing its

absorbance to a calibration curve prepared from standard ammonium solutions.

Preparation

Colorimetric Reaction

Analysis

1. Prepare Diluted
Ammonium Salicylate Sample

3. Add Buffer and
Salicylate-Nitroprusside Reagent

2. Prepare Standard
Ammonia Solutions

4. Add Hypochlorite Solution
and Mix

5. Incubate for Color
Development (e.g., 60 min)

6. Measure Absorbance
at ~697 nm

7. Calculate Concentration
via Calibration Curve
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Diagram 3: Workflow for spectrophotometric analysis of the ammonium ion.

Applications and Reactivity
Ammonium salicylate has several applications across various industries:

Pharmaceuticals: Used as an active ingredient in some topical analgesic and antipyretic

preparations due to its anti-inflammatory properties.[5][6]

Cosmetics: Employed as a preservative in certain cosmetic and personal care products.[6]

Analytical Chemistry: Serves as a reagent in the salicylate method for the quantification of

ammonia, particularly in environmental and biological samples.[6][7] It can also be used to

form complexes with metal ions for their detection.[3]

Industrial: It is a raw material for producing fluorescent whitening agents and is used in the

dye and rubber industries.[2]

The compound is stable under recommended storage conditions (in a dry, well-ventilated place,

away from light).[3][6] When heated to decomposition, it emits toxic vapors of ammonia.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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